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Compound of Interest

Compound Name: Rhod-5N (potassium salt)

Cat. No.: B1164555

Get Quote

Executive Summary
Rhod-5N is a low-affinity, rhodamine-based fluorescent calcium indicator designed specifically

for quantifying calcium (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""

class="inline ng-star-inserted">

) in high-concentration environments (

to

).[1][2] Unlike high-affinity indicators (e.g., Fluo-4, Rhod-2) that saturate in the micromolar
range, Rhod-5N’s dissociation constant (

) allows it to function linearly in calcium-rich compartments such as the Endoplasmic Reticulum
(ER) and mitochondria, or in extracellular signaling studies. This guide details its spectral
properties, calibration physics, and experimental workflows for high-fidelity data acquisition.

Spectral Architecture & Mechanism
Photophysical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1164555#bc-rfq
https://www.researchgate.net/publication/23652230_Measurements_of_calcium_with_a_fluorescent_probe_Rhod-5N_Influence_of_high_ionic_strength_and_pH
https://www.aatbio.com/products/rhod-5n-tripotassium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rhod-5N operates on an intensiometric (non-ratiometric) basis. Upon binding calcium, the

fluorophore undergoes a structural conformational change that relieves photo-induced electron

transfer (PeT) quenching, resulting in a massive increase in fluorescence intensity without a

significant shift in peak wavelengths.

Property Value / Characteristic Notes

Excitation Max
Compatible with 532 nm, 543

nm, or 561 nm laser lines.

Emission Max
Detectable using standard

TRITC/Cy3 filter sets.

Dissociation Constant (

)

Measured at

. Value is temperature/pH

dependent.

Dynamic Range to

Ideal for ER lumen or

pathological cytosolic

overload.

Selectivity High

Negligible response to

up to

.[3]

Fluorescence Response increase

Essentially non-fluorescent in

-free state (

).

The "High Calcium" Niche
Standard indicators like Rhod-2 (

) saturate almost instantly in the ER (where

). Rhod-5N fills this gap. Its low affinity ensures that the fluorescence signal (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.thermofisher.com/jp/ja/home/references/molecular-probes-the-handbook/indicators-for-ca2-mg2-zn2-and-other-metal-ions/fluorescent-ca2-indicators-excited-with-visible-light.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) remains proportional to

variations in these compartments, avoiding the "flatline" saturation artifact common with high-
affinity dyes.

Mechanism of Action Diagram
The following diagram illustrates the transition from the quenched (dark) state to the fluorescent

state upon calcium binding.
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Figure 1: Mechanism of fluorescence activation. In the absence of calcium, Photo-induced

Electron Transfer (PeT) quenches the rhodamine fluorophore. Calcium binding blocks this

process, restoring fluorescence.

Experimental Protocols
Loading Strategies
Rhod-5N is available as a cell-permeant acetoxymethyl (AM) ester or a cell-impermeant salt.[4]

Cytosolic/Mitochondrial Loading (AM Ester):

Concentration:

Rhod-5N AM.

Conditions: Incubate for 30–60 minutes at room temperature or

.
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Mitochondrial Targeting: Due to the positive charge of the rhodamine headgroup, Rhod-5N

AM can be driven into the mitochondria by the mitochondrial membrane potential (

). To favor mitochondrial loading, reduce incubation temperature to cold (

) followed by a warm wash, or simply incubate at

and quench cytosolic signal with

(if applicable) or permeabilize the plasma membrane with digitonin.

ER Loading (AM Ester - "Cold Loading" Protocol):

Incubate cells with Rhod-5N AM at

for 45–60 mins to maximize uptake.

Wash cells and incubate in dye-free media for 1–2 hours to allow cytosolic dye to leak out

or be pumped out, while ER-trapped dye remains.

Validation: Verify ER localization by co-staining with ER-Tracker Green.

Calibration in High Calcium
Since Rhod-5N is non-ratiometric, converting Fluorescence (

) to Concentration (

) requires careful calibration to determine

and

.

The Equation:

Step-by-Step In Situ Calibration:

Baseline (

): Record physiological fluorescence.
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Saturate (

): Perfuse cells with a buffer containing

ionomycin (calcium ionophore) and high extracellular

(e.g.,

).

Note: Standard

Ca is insufficient to saturate Rhod-5N (

); you need

for true saturation.

Zero (

): Perfuse with

-free buffer containing

EGTA and ionomycin.

Note: Because Rhod-5N has very low affinity,

is often indistinguishable from background autofluorescence.

Data Analysis & Visualization
Experimental Workflow Diagram
The following diagram outlines the logical flow for an ER calcium release experiment using

Rhod-5N.
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Figure 2: Experimental workflow for monitoring organelle calcium dynamics.

Troubleshooting Common Artifacts
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Symptom Probable Cause Corrective Action

Low Signal (

)

Dye concentration too low or

.

Confirm loading; remember

Rhod-5N is dark at resting

cytosolic levels (

). It only lights up in high

calcium.

No Response to Stimulus Dye Saturation or Leakage.

If

is very bright and static, the

compartment may be

overloaded, or dye has leaked.

Check temperature

dependency of leakage.

Cytosolic Contamination Incomplete washout.

Use the "Chase" protocol (1-2

hours) to allow cytosolic

clearance, or use membrane-

permeabilization (digitonin) to

wash cytosol while keeping

organelles intact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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